Cas no 2147564-49-4 (5-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole)

• Product Name: 5-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole
• CAS No: 2147564-49-4
• MF: C₁₀H₁₇BrN₂
• MW: 245.159381628036
• CID: 5807254
• PubChem ID: 165643293
• Update Time: 2025-10-28

5-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole
• 2147564-49-4
• EN300-1921956

• Inchi： 1S/C10H17BrN2/c1-10(2,3)9-7-8(5-6-11)13(4)12-9/h7H,5-6H2,1-4H3
• InChI Key： RYLHPCGXSLCOGI-UHFFFAOYSA-N
• SMILES： BrCCC1=CC(C(C)(C)C)=NN1C

Computed Properties

• Exact Mass: 244.05751g/mol
• Monoisotopic Mass: 244.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole

Introduction to 5-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole (CAS No. 2147564-49-4)

5-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole (CAS No. 2147564-49-4) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities and potential therapeutic applications. The presence of both bromo and tert-butyl substituents in its molecular structure imparts distinct reactivity and functionalization possibilities, making it a valuable scaffold for medicinal chemists.

The molecular structure of 5-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole consists of a pyrazole ring substituted with a 2-bromoethyl group at the 5-position and a tert-butyl group at the 3-position, along with a methyl group at the 1-position. This arrangement creates a molecule with multiple reactive sites, which can be exploited for further chemical modifications. The bromoethyl group, in particular, provides a handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or amino groups. The tert-butyl group enhances lipophilicity and metabolic stability, while the methyl group contributes to overall steric hindrance and electronic properties.

In recent years, there has been growing interest in pyrazole derivatives as pharmacophores due to their ability to modulate various biological pathways. 5-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole has been explored in several preclinical studies for its potential role in inhibiting key enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. Its structural features make it an ideal candidate for designing molecules that can interact with biological targets with high specificity.

One of the most compelling aspects of this compound is its versatility in drug discovery. The bromoethyl substituent allows for easy functionalization via palladium-catalyzed cross-coupling reactions, enabling the synthesis of a wide array of derivatives. These derivatives can be screened for biological activity across multiple disease models, providing researchers with a rich library of compounds to explore. Additionally, the presence of both lipophilic and hydrophilic groups in its structure suggests that it may exhibit favorable pharmacokinetic properties, including good solubility and membrane permeability.

Recent studies have highlighted the potential of 5-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole as an intermediate in the synthesis of novel therapeutic agents. For instance, researchers have utilized this compound to develop small molecules that target Bruton's tyrosine kinase (BTK), an enzyme implicated in B-cell development and function. Inhibitors of BTK have shown promise in treating autoimmune disorders such as rheumatoid arthritis and chronic lymphocytic leukemia (CLL). The pyrazole core of 5-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole provides a stable platform for further derivatization, allowing chemists to optimize potency and selectivity.

The tert-butyl group in this compound also plays a crucial role in modulating its interactions with biological targets. By introducing steric bulk at the 3-position of the pyrazole ring, it can help to improve binding affinity and reduce off-target effects. This is particularly important in drug development, where selectivity is paramount to minimizing side effects. Furthermore, the methyl group at the 1-position contributes to the overall electronic distribution of the molecule, influencing its reactivity and interaction with biological targets.

From a synthetic chemistry perspective, 5-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole offers several advantages as a building block. The bromoethyl group can be readily displaced by various nucleophiles under mild conditions, facilitating the introduction of diverse functional groups. This flexibility allows researchers to tailor the properties of their final compounds according to specific requirements. Additionally, the stability of the pyrazole ring under various reaction conditions makes it an excellent choice for multi-step syntheses.

The pharmaceutical industry has taken note of these attributes, leading to increased investment in pyrazole-based drug discovery programs. Companies are actively exploring derivatives of 5-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole for their potential use in treating a range of diseases. Early clinical trials have shown promising results for certain derivatives in models of inflammation and cancer, paving the way for further development.

In conclusion,5-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole (CAS No. 2147564-49-4) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal scaffold for designing molecules with tailored biological activities. With ongoing research efforts focused on optimizing its properties and exploring new applications,this compound is poised to play a crucial role in the development of next-generation therapeutics.